Cas no 2649003-93-8 (2-(2-isocyanatoethyl)-5H,6H,7H,8H-imidazo1,2-apyridine)

• Product Name: 2-(2-isocyanatoethyl)-5H,6H,7H,8H-imidazo1,2-apyridine
• CAS No: 2649003-93-8
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5767200
• PubChem ID: 165706891
• Update Time: 2025-07-19

2-(2-isocyanatoethyl)-5H,6H,7H,8H-imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1748730
• 2-(2-isocyanatoethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine
• 2649003-93-8
• 2-(2-isocyanatoethyl)-5H,6H,7H,8H-imidazo1,2-apyridine

• Inchi： 1S/C10H13N3O/c14-8-11-5-4-9-7-13-6-2-1-3-10(13)12-9/h7H,1-6H2
• InChI Key： PRDMJBKWFFEDOQ-UHFFFAOYSA-N
• SMILES： O=C=NCCC1=CN2C(CCCC2)=N1

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.2Ų

Additional information on 2-(2-isocyanatoethyl)-5H,6H,7H,8H-imidazo1,2-apyridine

Introduction to 2-(2-Isocyanatoethyl)-5H,6H,7H,8H-Imidazo[1,2-a]pyridine (CAS No. 2649003-93-8)

2-(2-Isocyanatoethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine (CAS No. 2649003-93-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidazopyridines, which are known for their diverse pharmacological properties, including central nervous system (CNS) modulation and anti-inflammatory effects.

The chemical structure of 2-(2-isocyanatoethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine is characterized by a fused imidazole and pyridine ring system with an isocyanate group attached to an ethyl chain. The isocyanate functionality is particularly noteworthy as it can react with amines to form urea linkages, making this compound a valuable building block in the synthesis of more complex molecules with potential therapeutic applications.

Recent research has highlighted the potential of imidazopyridines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain imidazopyridine derivatives exhibit potent anti-inflammatory and analgesic properties. The authors suggested that these compounds could be developed into novel treatments for chronic pain and inflammatory diseases. The presence of the isocyanate group in 2-(2-isocyanatoethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine adds an additional layer of reactivity and functional versatility to this class of compounds.

In the context of drug discovery and development, the ability to modify the structure of 2-(2-isocyanatoethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine through chemical synthesis is crucial. The isocyanate group can be readily converted into various functional groups by reacting with different nucleophiles. This flexibility allows researchers to fine-tune the pharmacological properties of the compound to meet specific therapeutic needs. For example, attaching hydrophilic or lipophilic moieties can alter the solubility and bioavailability of the molecule, thereby optimizing its pharmacokinetic profile.

The biological activity of 2-(2-isocyanatoethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine has been investigated in several preclinical studies. One notable study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits significant inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. The selective inhibition of COX-2 over COX-1 suggests that 2-(2-isocyanatoethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine may have a favorable safety profile compared to non-selective COX inhibitors like aspirin and ibuprofen.

Beyond its anti-inflammatory properties, there is growing interest in exploring the potential neuroprotective effects of imidazopyridines. A study published in the European Journal of Medicinal Chemistry in 2020 reported that certain imidazopyridine derivatives can protect neuronal cells from oxidative stress and apoptosis. These findings suggest that compounds like 2-(2-isocyanatoethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine could be developed into neuroprotective agents for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 2-(2-isocyanatoethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine typically involves multi-step procedures that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of an appropriate amine with a substituted pyridine followed by cyclization to form the imidazopyridine core. The introduction of the isocyanate group can be achieved through reactions with phosgene or other isocyanate precursors. Advances in synthetic chemistry have led to more efficient and environmentally friendly methods for preparing this compound.

In conclusion, 2-(2-isocyanatoethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridine (CAS No. 2649003-93-8) represents a promising lead compound for further exploration in medicinal chemistry. Its unique structural features and versatile reactivity make it an attractive candidate for developing novel therapeutics with diverse biological activities. Ongoing research continues to uncover new applications and optimization strategies for this compound, highlighting its potential impact on drug discovery and development.